Cas no 2138281-39-5 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:2138281-39-5
MF:C13H21NO2
MW:223.31134390831
CID:5294369
PubChem ID:165874882
Update Time:2025-10-22

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
    • 2138281-39-5
    • EN300-790720
    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C13H21NO2/c1-10-12(7-8-16-10)9-11(15)14-13(12)5-3-2-4-6-13/h10H,2-9H2,1H3,(H,14,15)
    • InChI Key: IDTDBYXINSLRCT-UHFFFAOYSA-N
    • SMILES: O1CCC2(CC(NC32CCCCC3)=O)C1C

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 418.4±38.0 °C(Predicted)
  • pka: 16.26±0.40(Predicted)

INDEX NAME NOT YET ASSIGNED Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-790720-0.05g
1-methyl-2-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
2138281-39-5 95.0%
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1-methyl-2-oxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
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Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Analysis of CAS No. 2138281-39-5 and Its Potential Applications in Modern Industries

The compound identified by CAS No. 2138281-39-5, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial circles due to its unique chemical properties and potential applications. As researchers continue to explore its characteristics, this compound is emerging as a promising candidate for various advanced technologies, including green chemistry, pharmaceutical intermediates, and material science innovations.

One of the most intriguing aspects of CAS No. 2138281-39-5 is its molecular structure, which suggests potential utility in sustainable manufacturing processes. With growing global emphasis on environmentally friendly solutions, this compound's compatibility with biodegradable formulations makes it particularly relevant to current market demands. Industry experts are particularly interested in how its thermal stability and solubility profile could revolutionize certain production methods.

In the pharmaceutical sector, INDEX NAME NOT YET ASSIGNED is being studied for its potential as a key intermediate in drug development. Its structural features indicate possible applications in creating more efficient drug delivery systems, aligning with the pharmaceutical industry's push toward precision medicine. Researchers are particularly excited about its potential role in developing targeted therapies, though extensive clinical trials would be required to validate any medical applications.

The material science community has shown particular interest in CAS No. 2138281-39-5 for its potential in advanced polymer formulations. Early studies suggest it may contribute to the development of high-performance materials with enhanced durability and flexibility. This aligns perfectly with current industry trends toward smart materials and nanotechnology applications, making it a compound worth watching in coming years.

From a commercial perspective, the patent landscape surrounding INDEX NAME NOT YET ASSIGNED is beginning to develop, with several companies filing preliminary intellectual property claims. This activity suggests growing recognition of the compound's potential economic value. Market analysts predict that as research progresses, we may see increased investment in specialty chemicals derived from this molecular structure.

Quality control and analytical characterization of CAS No. 2138281-39-5 present unique challenges due to its novel nature. Advanced techniques such as HPLC-MS and NMR spectroscopy are being employed to establish reliable purity standards and identification protocols. These efforts are crucial for ensuring consistent performance in potential applications and meeting rigorous industrial specifications.

The synthesis pathway for INDEX NAME NOT YET ASSIGNED is currently an area of active research, with several academic institutions and private laboratories working to optimize production methods. Key considerations include improving yield efficiency and developing scalable processes that maintain both economic viability and environmental responsibility. Recent breakthroughs in catalytic chemistry may hold the key to making this compound more accessible for commercial applications.

Looking forward, the scientific community anticipates that CAS No. 2138281-39-5 may play a role in addressing some of today's most pressing technological challenges. Its potential applications in energy storage systems, electronic materials, and specialty coatings are particularly promising. As research continues to uncover new properties and applications, this compound may well become a cornerstone of future industrial innovation.

For researchers and industry professionals seeking to stay ahead of emerging chemical technologies, keeping abreast of developments related to INDEX NAME NOT YET ASSIGNED is becoming increasingly important. Conferences and academic journals are beginning to feature discussions about this compound, and early adopters may gain significant competitive advantages in their respective fields.

As with any novel chemical entity, thorough safety assessments and regulatory compliance will be essential steps in the development of CAS No. 2138281-39-5. Current research includes comprehensive toxicological studies and environmental impact assessments to ensure responsible development and application of this potentially transformative compound.

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